Cas no 1503569-98-9 (2-(quinolin-2-yl)propan-1-amine)

• Product Name: 2-(quinolin-2-yl)propan-1-amine
• CAS No: 1503569-98-9
• MF: C₁₂H₁₄N₂
• MW: 186.252962589264
• CID: 6446254
• PubChem ID: 57060318
• Update Time: 2025-07-02

2-(quinolin-2-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(quinolin-2-yl)propan-1-amine
• 2-Quinolineethanamine, β-methyl-

• Inchi： 1S/C12H14N2/c1-9(8-13)11-7-6-10-4-2-3-5-12(10)14-11/h2-7,9H,8,13H2,1H3
• InChI Key： SGJHMWKCIPXADH-UHFFFAOYSA-N
• SMILES： C(C1C=CC2C=CC=CC=2N=1)(C)CN

Experimental Properties

• Density: 1.092±0.06 g/cm3(Predicted)
• Boiling Point: 308.5±17.0 °C(Predicted)
• pka: 9.86±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on 2-(quinolin-2-yl)propan-1-amine

Exploring the Potential of 2-(quinolin-2-yl)propan-1-amine (CAS No. 1503569-98-9) in Modern Research and Applications

In the realm of organic chemistry and pharmaceutical research, 2-(quinolin-2-yl)propan-1-amine (CAS No. 1503569-98-9) has emerged as a compound of significant interest. This quinoline derivative is characterized by its unique molecular structure, combining a quinoline scaffold with an aminopropyl side chain. Such structural features make it a valuable intermediate in the synthesis of more complex molecules, particularly in drug discovery and material science.

The growing demand for heterocyclic compounds like 2-(quinolin-2-yl)propan-1-amine is driven by their versatility in medicinal chemistry. Researchers are increasingly exploring its potential as a building block for designing novel bioactive molecules. Recent studies highlight its role in modulating specific biological targets, though further validation is required to unlock its full therapeutic potential.

One of the most searched questions in scientific forums is: "What are the applications of quinoline derivatives in drug development?" This reflects the broader interest in 2-(quinolin-2-yl)propan-1-amine as a pharmacophore. Its quinoline core is known for interacting with various enzymes and receptors, making it a promising candidate for treating conditions ranging from infectious diseases to neurological disorders. However, rigorous structure-activity relationship (SAR) studies are essential to optimize its efficacy and safety.

From a synthetic chemistry perspective, the CAS No. 1503569-98-9 compound offers intriguing possibilities. Its amine functional group allows for diverse chemical modifications, enabling the creation of libraries of derivatives for high-throughput screening. This aligns with the current trend of fragment-based drug design, where small molecules like 2-(quinolin-2-yl)propan-1-amine serve as critical starting points.

Another hot topic in the scientific community is the green synthesis of nitrogen-containing heterocycles. Researchers are investigating eco-friendly methods to produce quinoline-based compounds, including 2-(quinolin-2-yl)propan-1-amine, with minimal environmental impact. This addresses the increasing demand for sustainable chemistry practices in industrial and academic settings.

Beyond pharmaceuticals, 2-(quinolin-2-yl)propan-1-amine has potential applications in material science. Its aromatic system and electron-rich nitrogen atoms make it a candidate for developing organic semiconductors or ligands in catalysis. These interdisciplinary applications underscore its relevance in cutting-edge research.

In conclusion, 2-(quinolin-2-yl)propan-1-amine (CAS No. 1503569-98-9) represents a multifaceted compound with broad utility. Its role in drug discovery, sustainable synthesis, and advanced materials positions it as a molecule worth watching in the coming years. As research progresses, we anticipate new insights into its mechanisms and applications, further solidifying its importance in modern science.